Cas no 1679340-93-2 (4-Pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1))

• Product Name: 4-Pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1)
• CAS No: 1679340-93-2
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 5220065
• Update Time: 2025-06-11

4-Pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1)

• Inchi： 1S/C7H9N3O.ClH/c1-11-6-4-5(7(8)9)2-3-10-6;/h2-4H,1H3,(H3,8,9);1H
• InChI Key： FGZMKNDQVAQTDP-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(OC)=C1)(N)=N.Cl

Additional information on 4-Pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1)

4-Pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

4-Pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1), with the CAS number 1679340-93-2, is a specialized chemical compound that has garnered significant attention in the field of chemical biology. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various research applications, particularly in the development of novel pharmaceuticals and agrochemicals. The hydrochloride salt form enhances its solubility and stability, making it an ideal candidate for further biochemical investigations.

The pyridinecarboximidamide core structure of this compound contributes to its remarkable reactivity and versatility. Pyridine derivatives are well-known for their biological activity, often serving as key motifs in drug design. The methoxy group at the 2-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This structural feature is particularly valuable in medicinal chemistry, where subtle modifications can lead to significant changes in pharmacological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The 4-pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1) compound has been explored as a potential lead molecule in this context. Its ability to interact with specific binding sites on proteins makes it a promising candidate for drug discovery efforts. For instance, studies have demonstrated its efficacy in inhibiting certain kinases and phosphodiesterases, which are implicated in diseases such as cancer and inflammation.

The hydrochloride form of this compound not only improves its solubility but also enhances its bioavailability upon administration. This is particularly important in pharmaceutical applications where efficient delivery to target tissues is crucial. The stability provided by the hydrochloride salt ensures that the compound remains active during storage and transportation, making it a reliable tool for both research and industrial purposes.

Advances in computational chemistry have further facilitated the exploration of 4-pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1). Molecular docking studies have been conducted to predict its binding affinity to various biological targets. These simulations have provided valuable insights into the compound's mode of action and have guided the optimization of its structure for improved potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to screen large libraries of compounds efficiently.

The compound's potential extends beyond pharmaceutical applications. In agrochemical research, it has been investigated as a precursor for developing novel pesticides and herbicides. The unique chemical properties of pyridinecarboximidamides make them effective at disrupting essential metabolic pathways in pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agricultural solutions that minimize ecological impact.

Recent experimental studies have highlighted the role of 4-pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1) in modulating immune responses. Researchers have observed its ability to interact with immune receptors and influence signaling pathways involved in inflammation and autoimmunity. These findings open up new avenues for developing therapeutic strategies against autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. The compound's immunomodulatory properties make it a subject of intense interest for immunologists and pharmacologists alike.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core with high precision. The introduction of the methoxy group and subsequent conversion to the hydrochloride salt require careful optimization to ensure high yields and purity. These synthetic methodologies are critical for producing sufficient quantities of the compound for both research and commercial applications.

In conclusion, 4-Pyridinecarboximidamide, 2-methoxy-, hydrochloride (1:1), CAS number 1679340-93-2, represents a significant advancement in chemical biology. Its unique structural features, combined with its versatile applications, make it a valuable tool for researchers across multiple disciplines. From drug discovery to agrochemical development, this compound continues to inspire innovation and provide solutions to complex biological challenges. As our understanding of its properties grows, so too will its impact on science and industry.